Cas no 1806941-30-9 (5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-methanol)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-methanol
• CAS No: 1806941-30-9
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 4888741
• Update Time: 2025-11-01

5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-methanol

• Inchi： 1S/C7H6F2N2O4/c8-6(9)3-1-5(11(14)15)7(13)10-4(3)2-12/h1,6,12H,2H2,(H,10,13)
• InChI Key： BGYHAAYIOMQFIS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1CO)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: -0.5
• Topological Polar Surface Area: 95.2

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-methanol

5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-methanol: A Comprehensive Overview

5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-methanol, identified by the CAS registry number CAS No. 1806941-30-9, is a compound of significant interest in contemporary chemical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure comprises a pyridine ring substituted with a difluoromethyl group at the 5-position, a hydroxyl group at the 2-position, a nitro group at the 3-position, and a methanol group at the 6-position. These substituents confer distinctive electronic and steric properties, making it a valuable compound for both academic and industrial investigations.

Recent studies have highlighted the importance of 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-methanol in the development of novel drug candidates. Researchers have explored its role as a potential lead compound in the design of anti-inflammatory and antiviral agents. The presence of electron-withdrawing groups such as the nitro and difluoromethyl groups enhances the molecule's ability to interact with biological targets, making it a promising candidate for further pharmacological studies. Additionally, its hydroxyl and methanol groups provide opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

The synthesis of CAS No. 1806941-30-9 has been optimized through various methodologies, including multi-component reactions and catalytic processes. These advancements have not only improved the yield but also reduced the environmental footprint of its production. For instance, recent reports have demonstrated the use of microwave-assisted synthesis to expedite the formation of this compound, thereby streamlining its preparation process. Such innovations underscore the compound's versatility and its suitability for large-scale production in industrial settings.

In terms of applications, 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-methanol has shown potential in agrochemicals as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a candidate for controlling invasive species or crop pathogens. Furthermore, its stability under various environmental conditions ensures its effectiveness in field applications.

The environmental impact of this compound has also been a subject of scrutiny. Studies have indicated that while it exhibits high efficacy in its intended applications, it undergoes rapid degradation under aerobic conditions, minimizing its persistence in soil and water systems. This characteristic aligns with current global efforts to develop eco-friendly chemical solutions.

In conclusion, CAS No. 1806941-30-9, or 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-methanol, stands as a testament to modern chemical innovation. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in diverse industries. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both scientific progress and industrial development.